2,3-Dichloro-6-(difluoromethoxy)benzaldehyde

• IUPAC Name: 2,3-dichloro-6-(difluoromethoxy)benzaldehyde
• InChI: InChI=1S/C8H4Cl2F2O2/c9-5-1-2-6(14-8(11)12)4(3-13)7(5)10/h1-3,8H
• InChI Key: ZHINJTNPXKGAPU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1OC(F)F)C=O)Cl)Cl
• Molecular Formula: C8H4Cl2F2O2
• Molecular Weight: 241.02 g/mol

Description

2,3-Dichloro-6-(difluoromethoxy)benzaldehyde (2,3-DCFMB) is an important organic compound used in a wide variety of scientific applications. It is a versatile reagent with a wide range of synthetic and analytical uses. 2,3-DCFMB is known for its excellent reactivity and stability, making it an attractive choice for many laboratory experiments.

Scientific Research Applications

2,3-Dichloro-6-(difluoromethoxy)benzaldehyde is widely used in scientific research, particularly in the fields of organic synthesis and analytical chemistry. It is used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other compounds. It is also used in the synthesis of catalysts, in the development of analytical methods, and in the synthesis of materials for use in nanotechnology. In addition, 2,3-Dichloro-6-(difluoromethoxy)benzaldehyde is used in the synthesis of fluorescent dyes and in the detection of a variety of compounds.

Mechanism of Action

2,3-Dichloro-6-(difluoromethoxy)benzaldehyde is a versatile reagent that can be used in a variety of reactions. In nucleophilic substitution reactions, 2,3-Dichloro-6-(difluoromethoxy)benzaldehyde acts as a nucleophile, attacking the electrophilic carbon atom of the substrate. This reaction proceeds through a series of steps, including the formation of a transition state, the breaking of the carbon-halogen bond, and the formation of the product.
Biochemical and Physiological Effects
2,3-Dichloro-6-(difluoromethoxy)benzaldehyde has been studied for its biochemical and physiological effects. It has been shown to exhibit antioxidant activity, which may be beneficial in the prevention of oxidative damage. In addition, it has been shown to have anti-inflammatory and anti-cancer effects. It has also been studied for its potential to inhibit the growth of bacteria and fungi, as well as its potential to inhibit the growth of viruses.

Advantages and Limitations for Lab Experiments

2,3-Dichloro-6-(difluoromethoxy)benzaldehyde is a highly useful reagent for laboratory experiments. It is highly reactive and stable, making it an attractive choice for many laboratory experiments. It is also easily synthesized and has a wide range of applications. However, it is important to note that 2,3-Dichloro-6-(difluoromethoxy)benzaldehyde is a hazardous material and should be handled with care. It should be used in a well-ventilated area and protective equipment should be worn when handling it.

Future Directions

2,3-Dichloro-6-(difluoromethoxy)benzaldehyde has a wide range of potential applications in the fields of organic synthesis and analytical chemistry. It has been studied for its potential to be used in the synthesis of pharmaceuticals, agrochemicals, and other compounds. In addition, it has potential applications in the synthesis of catalysts, in the development of analytical methods, and in the synthesis of materials for use in nanotechnology. It also has potential applications in the synthesis of fluorescent dyes and in the detection of a variety of compounds. Finally, it has potential applications in the development of new drugs, particularly in the areas of cancer and infectious diseases.